Dioxybenzone Dioxybenzone 2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992)
2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones.
Dioxybenzone, or benzophenone-8, is an organic compound derived from [DB01878] that is used as a sunscreen agent. It absorbed UV-B and UV-AII rays. Dioxybenzone is an approved sunscreen ingredient in concentrations up to 3%.
Brand Name: Vulcanchem
CAS No.: 131-53-3
VCID: VC0002513
InChI: InChI=1S/C14H12O4/c1-18-9-6-7-11(13(16)8-9)14(17)10-4-2-3-5-12(10)15/h2-8,15-16H,1H3
SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O
Molecular Formula: C14H12O4
Molecular Weight: 244.24 g/mol

Dioxybenzone

CAS No.: 131-53-3

Cat. No.: VC0002513

Molecular Formula: C14H12O4

Molecular Weight: 244.24 g/mol

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Dioxybenzone - 131-53-3

Specification

Description 2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992)
2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones.
Dioxybenzone, or benzophenone-8, is an organic compound derived from [DB01878] that is used as a sunscreen agent. It absorbed UV-B and UV-AII rays. Dioxybenzone is an approved sunscreen ingredient in concentrations up to 3%.
CAS No. 131-53-3
Molecular Formula C14H12O4
Molecular Weight 244.24 g/mol
IUPAC Name (2-hydroxy-4-methoxyphenyl)-(2-hydroxyphenyl)methanone
Standard InChI InChI=1S/C14H12O4/c1-18-9-6-7-11(13(16)8-9)14(17)10-4-2-3-5-12(10)15/h2-8,15-16H,1H3
Standard InChI Key MEZZCSHVIGVWFI-UHFFFAOYSA-N
SMILES COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O
Canonical SMILES COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O
Boiling Point 338 to 347 °F at 1 mmHg (NTP, 1992)
BP: 172 °C at 1 mm Hg
Colorform Yellow powder
Melting Point 68 °C
MP: 70.6-77.2 °C

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